Cas no 1152981-80-0 (N-methyl-[1,1'-bi(cyclohexane)]-2-amine)

• Product name: N-methyl-[1,1'-bi(cyclohexane)]-2-amine
• CAS No: 1152981-80-0
• MF: C₁₃H₂₅N
• MW: 195.344303846359
• CID: 5166748
• PubChem ID: 43225161

N-methyl-[1,1'-bi(cyclohexane)]-2-amine Chemical and Physical Properties

Names and Identifiers

• [1,1'-Bicyclohexyl]-2-amine, N-methyl-
• N-methyl-[1,1'-bi(cyclohexane)]-2-amine

• Inchi： 1S/C13H25N/c1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h11-14H,2-10H2,1H3
• InChI Key： ZCJLHKBUYNPWLZ-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)CCCCC1NC

Additional information on N-methyl-[1,1'-bi(cyclohexane)]-2-amine

Professional Introduction to N-methyl-[1,1'-bi(cyclohexane)]-2-amine (CAS No. 1152981-80-0)

N-methyl-[1,1'-bi(cyclohexane)]-2-amine, a compound with the CAS number 1152981-80-0, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, has been the subject of extensive studies due to its potential applications in medicinal chemistry and drug design.

The molecular structure of N-methyl-[1,1'-bi(cyclohexane)]-2-amine consists of a bi-cyclohexane backbone with an amine functional group at the 2-position and a methyl substituent. This configuration imparts distinct stereochemical and electronic properties to the molecule, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

In recent years, the pharmaceutical industry has seen a surge in interest for molecules with complex cyclic structures due to their potential to interact with biological targets in unique ways. The bi-cyclohexane moiety in N-methyl-[1,1'-bi(cyclohexane)]-2-amine is particularly noteworthy, as it can mimic the conformational flexibility of natural biomolecules, thereby enhancing binding affinity and selectivity. This feature has been exploited in the design of novel drug candidates targeting various therapeutic areas.

One of the most compelling aspects of this compound is its role in the development of enzyme inhibitors. Enzyme inhibition is a cornerstone of modern drug therapy, and molecules like N-methyl-[1,1'-bi(cyclohexane)]-2-amine offer a promising scaffold for designing inhibitors with high specificity and efficacy. Recent studies have demonstrated its potential in inhibiting certain proteases and kinases, which are implicated in various diseases ranging from cancer to inflammatory disorders.

The synthesis of N-methyl-[1,1'-bi(cyclohexane)]-2-amine presents unique challenges due to its complex cyclic framework. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Techniques such as transition metal-catalyzed coupling reactions and asymmetric synthesis have been particularly useful in constructing the bi-cyclohexane core. These methods not only enhance efficiency but also allow for functional group modifications that can tailor the pharmacological properties of the molecule.

Another area where N-methyl-[1,1'-bi(cyclohexane)]-2-amine has shown promise is in the development of chiral drugs. Chirality plays a critical role in drug efficacy and safety, as enantiomers of a molecule can exhibit vastly different biological activities. The bi-cyclohexane structure provides a platform for creating enantiomerically pure compounds, which are essential for developing safe and effective drugs. Current research is focused on optimizing synthetic routes to achieve high enantiomeric purity using chiral auxiliaries or catalysts.

The pharmacokinetic properties of N-methyl-[1,1'-bi(cyclohexane)]-2-amine are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical relevance. Preliminary studies suggest that this compound exhibits favorable pharmacokinetic profiles, including good solubility and bioavailability. These properties make it an attractive candidate for further development into a therapeutic agent.

In conclusion, N-methyl-[1,1'-bi(cyclohexane)]-2-amine (CAS No. 1152981-80-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications in drug design make it a compelling subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a pivotal role in the development of next-generation therapeutics.